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Compound of Interest

Compound Name: MOBS

Cat. No.: B048909 Get Quote

This document provides immediate safety and logistical information for researchers, scientists,

and drug development professionals working with MOBS (4-Morpholinebutanesulfonic acid).

Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical Identification and Properties

MOBS is a zwitterionic buffer, structurally a butane analog of MOPS and MES buffers,

commonly used in biochemical and molecular biology research.[1][2][3][4]

Property Value

Synonyms 4-(N-Morpholino)butanesulfonic acid[1][2]

CAS Number 115724-21-5[1][2]

Molecular Formula C₈H₁₇NO₄S[1][2]

Molecular Weight 223.29 g/mol [1][2][5]

Appearance Pale yellow to colorless solid[2]

Useful pH Range 6.9 - 8.3[5]

pKa (25°C) 7.6[5]

Storage Room Temperature[2]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling MOBS to minimize

exposure and ensure personal safety.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are

suitable. Inspect gloves before

use and remove with care to

avoid skin contamination.

Eye/Face Protection
Safety glasses with side-

shields or goggles

Ensure they meet appropriate

safety standards.

Skin and Body Protection Laboratory coat
Long-sleeved to prevent skin

contact.

Respiratory Protection
Not required under normal use

with adequate ventilation

If dust is generated, use a

particulate respirator.

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of MOBS and

the safety of the laboratory environment.

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.[6]

Avoid inhalation of dust and contact with eyes, skin, and clothing.[6]

Wash hands thoroughly after handling.[7]

Avoid the formation of dust and aerosols.[6]

Storage:

Store in a cool, well-ventilated, and dry place.[6][8]
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Keep the container tightly sealed until ready for use.[6]

Keep away from direct sunlight and incompatible materials such as strong oxidizing agents.

[6][8]

Operational and Disposal Plans
A systematic approach to operations involving MOBS, from preparation to disposal, is essential

for safety and regulatory compliance.

Experimental Workflow
The following diagram outlines the standard workflow for handling MOBS in a laboratory

setting.
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MOBS Handling and Disposal Workflow
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(as per institutional & local regulations)
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MOBS Handling and Disposal Workflow
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Spillage and First Aid
Accidental Release Measures:

Small Spills: Sweep up the solid material, avoiding dust generation, and place it in a suitable,

closed container for disposal.[9]

Large Spills: Evacuate the area. Wear appropriate PPE and contain the spill.

Ventilation: Ensure the area is well-ventilated after a spill.

Environmental Precautions: Do not let the product enter drains.[6]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[6]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove

contaminated clothing and shoes. Get medical attention if irritation develops.[6]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[7]

Disposal Plan
Chemical waste must be disposed of in accordance with all local, state, and federal

regulations.

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste.[9]

Disposal Method: Dispose of MOBS waste and contaminated materials through a licensed

professional waste disposal service.[10] Do not dispose of it down the drain.
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Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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